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(E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate (E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Brand Name: Vulcanchem
CAS No.: 613219-93-5
VCID: VC0356257
InChI: InChI=1S/C24H28N2O4/c1-16(2)30-19-12-10-17(11-13-19)21-20(22(27)18-8-6-5-7-9-18)23(28)24(29)26(21)15-14-25(3)4/h5-13,16,21,27H,14-15H2,1-4H3/b22-20+
SMILES: CC(C)OC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCN(C)C
Molecular Formula: C24H28N2O4
Molecular Weight: 408.5g/mol

(E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate

CAS No.: 613219-93-5

Main Products

VCID: VC0356257

Molecular Formula: C24H28N2O4

Molecular Weight: 408.5g/mol

(E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate - 613219-93-5

CAS No. 613219-93-5
Product Name (E)-[1-[2-(Dimethylazaniumyl)ethyl]-4,5-dioxo-2-(4-propan-2-yloxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Molecular Formula C24H28N2O4
Molecular Weight 408.5g/mol
IUPAC Name (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy(phenyl)methylidene]-5-(4-propan-2-yloxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H28N2O4/c1-16(2)30-19-12-10-17(11-13-19)21-20(22(27)18-8-6-5-7-9-18)23(28)24(29)26(21)15-14-25(3)4/h5-13,16,21,27H,14-15H2,1-4H3/b22-20+
Standard InChIKey CRFYCZBMCRKYEW-LSDHQDQOSA-N
Isomeric SMILES CC(C)OC1=CC=C(C=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CC[NH+](C)C
SMILES CC(C)OC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCN(C)C
Canonical SMILES CC(C)OC1=CC=C(C=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CC[NH+](C)C
PubChem Compound 6077198
Last Modified Nov 11 2021
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